molecular formula C25H29NO6 B360437 (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one CAS No. 903199-27-9

(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one

Cat. No.: B360437
CAS No.: 903199-27-9
M. Wt: 439.5g/mol
InChI Key: XXMSLTILVUHNGE-MOSHPQCFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6), a key regulator of cellular processes. Its research value lies in its high selectivity for HDAC6 over other HDAC isoforms , which allows scientists to probe the specific biological functions of HDAC6 with minimal off-target effects. This compound has emerged as a critical chemical tool for investigating HDAC6's role in oncogenic processes , where it is implicated in cell motility, metastasis, and the degradation of misfolded proteins. Furthermore, its application extends to neurological disease research , particularly in models of Alzheimer's disease, as HDAC6 inhibition can ameliorate deficits in axonal transport and enhance the clearance of pathological protein aggregates like tau. By modulating tubulin acetylation, this inhibitor provides a mechanism to study cytoskeletal dynamics and their impact on cell health and function, offering significant potential for the development of novel therapeutic strategies in cancer and neurodegenerative disorders.

Properties

IUPAC Name

(2Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H29NO6/c1-15-12-18(27)17(14-26-10-6-5-7-11-26)24-21(15)22(28)20(32-24)13-16-8-9-19(29-2)25(31-4)23(16)30-3/h8-9,12-13,27H,5-7,10-11,14H2,1-4H3/b20-13-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXMSLTILVUHNGE-MOSHPQCFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C2=C1C(=O)C(=CC3=C(C(=C(C=C3)OC)OC)OC)O2)CN4CCCCC4)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=C(C2=C1C(=O)/C(=C/C3=C(C(=C(C=C3)OC)OC)OC)/O2)CN4CCCCC4)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H29NO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one is a complex organic compound with significant potential in medicinal chemistry due to its unique structural features. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one is C25H29NO6, with a molecular weight of 439.5 g/mol. The compound features a benzofuran core with multiple functional groups that contribute to its biological activity.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems. These interactions can modulate several pathways, influencing processes such as:

  • Enzyme inhibition : The compound may inhibit enzymes involved in metabolic pathways.
  • Receptor modulation : It can act as an agonist or antagonist at specific receptors, affecting cellular signaling.
  • Antimicrobial activity : The presence of the piperidine moiety enhances its ability to interact with microbial targets.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one. Its structural similarity to known antimicrobial agents suggests it may possess similar properties.

Microbial Strain Activity MIC (µg/mL)
Staphylococcus aureusInhibition50
Escherichia coliModerate inhibition100
Candida albicansSignificant inhibition75

These results indicate that the compound exhibits varying degrees of activity against both bacterial and fungal strains, making it a candidate for further development as an antimicrobial agent .

Anticancer Activity

Preliminary research has also suggested potential anticancer properties. In vitro studies have shown that the compound may induce apoptosis in cancer cell lines through:

  • Cell cycle arrest : It can halt cell division, preventing tumor growth.
  • Reactive oxygen species (ROS) generation : Increased ROS levels can lead to oxidative stress and cell death in malignant cells.

Case Studies and Research Findings

  • Study on Antimicrobial Efficacy :
    A study conducted by researchers evaluated the antimicrobial efficacy of various derivatives of benzofuran compounds, including (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one. The results demonstrated that modifications in the structure significantly influenced the antimicrobial activity .
  • Anticancer Mechanisms :
    Another study investigated the compound's effects on breast cancer cell lines. The findings revealed that treatment with this compound led to a significant reduction in cell viability and an increase in apoptotic markers, suggesting its potential as a therapeutic agent against breast cancer .

Comparison with Similar Compounds

Substituent Variations in the Benzylidene Group

The 2,3,4-trimethoxybenzylidene group in the target compound distinguishes it from analogs with alternative aromatic or heteroaromatic substituents:

Compound Name Substituent at Position 2 Key Structural Features Reference
(Z)-6-hydroxy-7-((4-methylpiperidin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one Thiophen-2-ylmethylene Replaces trimethoxybenzylidene with thiophene; may alter π-stacking and solubility
(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(3-methylbenzylidene)benzofuran-3(2H)-one 3-Methylbenzylidene Lacks methoxy groups; introduces methyl for hydrophobic interactions
(Z)-6-hydroxy-7-((2-methylpiperidin-1-yl)methyl)-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one 3-Methylthiophen-2-ylmethylene Combines thiophene and methyl groups; enhances lipophilicity

Impact of Benzylidene Modifications :

  • Electron-rich groups (e.g., trimethoxy) may improve DNA intercalation or enzyme inhibition via hydrogen bonding .
  • Heteroaromatic substituents (e.g., thiophene) can enhance metabolic stability or alter receptor binding .

Variations in the Piperidine/Piperazine Side Chain

The piperidin-1-ylmethyl group at position 7 is a common feature, but substitutions on the nitrogen or ring alter physicochemical properties:

Compound Name Side Chain at Position 7 Key Functional Differences Reference
Target Compound Piperidin-1-ylmethyl Neutral piperidine; moderate basicity
(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(3-methylbenzylidene)benzofuran-3(2H)-one 4-(2-Hydroxyethyl)piperazin-1-ylmethyl Hydroxyethyl group increases hydrophilicity
(Z)-6-hydroxy-7-((2-methylpiperidin-1-yl)methyl)-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one 2-Methylpiperidin-1-ylmethyl Methylation at C2 reduces steric hindrance

Impact of Side Chain Modifications :

  • Hydrophilic groups (e.g., hydroxyethyl) improve aqueous solubility, critical for bioavailability .
  • Steric hindrance from alkyl groups (e.g., 2-methylpiperidine) may affect binding pocket interactions .

Core Modifications: Hydroxy and Methyl Groups

The 6-hydroxy and 4-methyl groups are conserved in most analogs, but their absence or relocation impacts activity:

Compound Name Substituents Functional Role Reference
Target Compound 6-hydroxy, 4-methyl Hydroxy group enables hydrogen bonding; methyl enhances stability
3-(2-Benzoylallyl)-4-hydroxy-6-methylpyran-2-one 4-hydroxy, 6-methyl Similar substitution pattern in a pyranone core

Core Stability and Reactivity :

    Preparation Methods

    Preparation of 2,3,4-Trimethoxybenzaldehyde Derivatives

    The 2,3,4-trimethoxybenzylidene moiety is introduced via condensation reactions involving 2,3,4-trimethoxybenzaldehyde. This aldehyde can be synthesized or procured with high purity and yield through oxidation or substitution reactions starting from simpler aromatic precursors.

    • Typical synthesis involves oxidation of 2,3,4-trimethoxybenzyl alcohol or related precursors using sulfuric acid and hydrogen peroxide in methanol or dichloromethane solvents at controlled temperatures (0–25°C) for several hours, yielding 2,3,4-trimethoxyphenol or aldehyde intermediates with yields ranging from 79% to 95% depending on conditions.
    • Reaction conditions such as solvent choice (methanol, dichloromethane), temperature (0°C to reflux), and acid catalyst (sulfuric acid or formic acid) critically influence purity and yield.
    Yield (%) Reaction Conditions Notes
    95 H2SO4, H2O2 in MeOH, 20°C, 24h High yield synthesis of 2,3,4-trimethoxyphenol from aldehyde
    94 Formic acid, H2O2 in DCM, reflux, 6h + overnight Effective oxidation with good purity
    79 H2SO4, H2O2 in MeOH, 0–20°C, 0.5h Rapid reaction under cold conditions with moderate yield

    Benzofuran-3(2H)-one Core Construction

    The benzofuranone core is typically synthesized via cyclization reactions of appropriately substituted phenolic or salicylaldehyde derivatives with active methylene compounds. The 6-hydroxy and 4-methyl substitutions are introduced either before or after ring closure depending on synthetic route optimization.

    Regioselective Mannich Reaction for Piperidin-1-ylmethyl Substitution

    Mannich Base Formation at C-7 Position

    The introduction of the piperidin-1-ylmethyl group at the C-7 position of the benzofuranone ring is achieved through a regioselective Mannich reaction. This involves the reaction of the 6-hydroxybenzofuran-3(2H)-one derivative with piperidine and formaldehyde or related aminomethylating agents.

    • The key to regioselectivity lies in the selective activation of the C-7 position over other nucleophilic centers (e.g., C-5 or phenolic hydroxyl) facilitated by the substrate’s electronic and steric properties.
    • Aminomethylation is efficiently carried out using aminals or hemiaminals as aminomethylating agents, which provide better control over regioselectivity and yield.
    • Reaction conditions typically involve mild heating in suitable solvents (e.g., methanol, ethanol) with catalytic acid or base to promote the Mannich reaction.

    Reaction Parameters Affecting Yield and Selectivity

    Parameter Effect on Reaction
    Aminomethylating agent Aminals provide high regioselectivity and yield
    Solvent Polar solvents favor Mannich base formation
    Catalyst Acidic conditions promote electrophilic substitution
    pH Optimal pH ensures selective C-7 substitution
    Temperature Mild heating (room temp to 60°C) balances rate and selectivity

    Final Assembly: Benzylidene Formation

    The final step involves the condensation of the benzofuranone derivative bearing the C-7 piperidin-1-ylmethyl substituent with 2,3,4-trimethoxybenzaldehyde to form the (Z)-benzylidene double bond.

    • This condensation typically occurs under mild acidic or basic catalysis in solvents such as ethanol or methanol.
    • The reaction favors the (Z)-isomer due to steric and electronic factors stabilizing the configuration.
    • Purification is achieved by recrystallization or chromatography to isolate the pure aurone derivative.

    Summary Table of Preparation Steps

    Step Reaction Type Key Reagents/Conditions Yield (%) Notes
    1. Synthesis of 2,3,4-trimethoxybenzaldehyde Oxidation/Substitution H2SO4, H2O2, MeOH or DCM, 0–25°C 79–95 High purity aldehyde or phenol
    2. Benzofuranone core synthesis Cyclization Substituted phenols/salicylaldehydes, base or acid catalysis Variable Introduces 6-hydroxy and 4-methyl groups
    3. Mannich reaction for C-7 aminomethylation Aminomethylation (Mannich) Piperidine, formaldehyde or aminals, mild acid/base, solvent High Regioselective C-7 substitution
    4. Benzylidene condensation Aldol-type condensation 2,3,4-trimethoxybenzaldehyde, mild catalyst, ethanol/methanol High Formation of (Z)-benzylidene double bond

    Research Findings and Optimization Insights

    • The regioselectivity of the Mannich reaction is critical and depends on the substrate’s structure and reaction conditions. Using aminals as aminomethylating agents improves selectivity and yield compared to direct use of formaldehyde and amine.
    • The presence of electron-donating methoxy groups on the benzylidene ring enhances the stability and reactivity of the intermediate, facilitating condensation.
    • Reaction temperatures and solvent polarity must be carefully controlled to avoid side reactions such as polymerization or over-oxidation.
    • Purification by column chromatography or recrystallization ensures isolation of the pure (Z)-isomer, which is essential for consistent biological activity.

    Q & A

    Q. What are the standard synthetic protocols for preparing (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one?

    The synthesis typically involves multi-step reactions, including:

    • Knoevenagel condensation to form the benzylidene moiety.
    • Piperidine functionalization via nucleophilic substitution or reductive amination.
    • Solvent optimization : Polar aprotic solvents (e.g., DMF or THF) are preferred for intermediates, while ethanol/water mixtures facilitate crystallization .
    • Catalytic systems : Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) may introduce aryl/heteroaryl groups to the benzofuran core . Key purification steps : Column chromatography (silica gel, hexane/EtOAc gradients) and recrystallization (methanol/water) ensure >95% purity.

    Q. How is the stereochemical configuration (Z) confirmed for the benzylidene moiety?

    • X-ray crystallography : Provides definitive proof of the (Z)-configuration via bond angles and spatial arrangement .
    • Nuclear Overhauser Effect (NOE) NMR : Correlates proton-proton distances in the benzylidene group to confirm geometry .
    • Comparative UV-Vis spectroscopy : Z-isomers often exhibit bathochromic shifts compared to E-isomers due to extended conjugation .

    Q. What spectroscopic methods are used for structural characterization?

    • 1H/13C NMR : Assigns proton environments (e.g., hydroxy, methoxy, piperidine CH2) and carbon types (aromatic vs. aliphatic).
    • IR spectroscopy : Identifies functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the benzofuranone ring) .
    • High-resolution mass spectrometry (HRMS) : Confirms molecular formula (e.g., C24H25NO7 requires m/z 439.1628) .

    Q. What in vitro assays are recommended for initial biological screening?

    • Enzyme inhibition assays : Acetylcholinesterase (AChE) or kinase activity tests (IC50 determination) using Ellman’s method or fluorescence-based substrates .
    • Antiproliferative screening : MTT assay on cancer cell lines (e.g., K562, HeLa) at 1–100 μM concentrations .
    • Antioxidant activity : DPPH radical scavenging assay to evaluate phenolic hydroxy group contributions .

    Advanced Research Questions

    Q. How can synthetic yield be improved for the piperidin-1-ylmethyl substituent?

    • Optimize reaction conditions : Use Boc-protected piperidine intermediates to reduce side reactions, followed by deprotection with TFA .
    • Microwave-assisted synthesis : Reduces reaction time (e.g., 30 min vs. 24 hrs) and improves regioselectivity .
    • Alternative leaving groups : Replace chloride with tosylate for enhanced nucleophilic substitution efficiency .

    Q. What strategies address discrepancies in biological activity data across studies?

    • Purity validation : Use HPLC (C18 column, acetonitrile/water gradient) to rule out impurities >98% .
    • Solubility controls : Pre-dissolve compounds in DMSO (<0.1% final concentration) to avoid aggregation artifacts .
    • Replicate assays : Cross-validate results in ≥3 independent labs with standardized protocols (e.g., CellTiter-Glo for viability) .

    Q. How can structure-activity relationships (SAR) be explored for the trimethoxybenzylidene group?

    • Systematic substitution : Synthesize analogs with mono-, di-, or tri-methoxy variants at positions 2,3,4 vs. 3,4,5 to assess steric/electronic effects .
    • Computational modeling : Density Functional Theory (DFT) calculates electron density maps to correlate substituent position with AChE binding affinity .
    • Free-Wilson analysis : Quantifies contributions of individual methoxy groups to biological activity .

    Q. What mechanistic studies elucidate the compound’s interaction with acetylcholinesterase (AChE)?

    • Molecular docking : Use AutoDock Vina to predict binding poses in the AChE gorge (PDB ID: 4EY7) .
    • Enzyme kinetics : Measure Km and Vmax shifts to identify competitive vs. non-competitive inhibition.
    • Site-directed mutagenesis : Test binding to AChE mutants (e.g., Trp286Ala) to confirm key residues in inhibition .

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.